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Compound of Interest

Compound Name: Pip5K1C-IN-2

Cat. No.: B15138266

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylinositol 4,5-bisphosphate (PIP2) is a critical signaling phospholipid primarily
located in the inner leaflet of the plasma membrane. It serves as a precursor for second
messengers like inositol trisphosphate (IP3) and diacylglycerol (DAG) and directly regulates the
activity of numerous ion channels, transporters, and enzymes involved in cell signaling,
trafficking, and cytoskeletal dynamics. The synthesis of PIP2 is predominantly catalyzed by
Type | phosphatidylinositol 4-phosphate 5-kinases (PIP5K1). Among the isoforms, PIP5K1C
plays a significant role in generating the plasma membrane pool of PIP2.

Pip5K1C-IN-2 is a potent and selective inhibitor of PIP5K1C, with a reported IC50 value of 5.9
nM[1]. This compound, along with similar inhibitors like UNC3230 (IC50 ~41 nM), provides a
valuable pharmacological tool to acutely inhibit PIP5K1C activity and study the downstream
consequences of reduced PIP2 levels. These application notes provide detailed protocols for
utilizing Pip5K1C-IN-2 to measure changes in cellular PIP2 levels.

Data Presentation

The following table summarizes the quantitative data on the effects of Pip5K1C inhibitors on
PIP2 levels.
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Signaling Pathway Diagram

The following diagram illustrates the canonical pathway of PIP2 synthesis and its inhibition by
Pip5K1C-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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